Cas no 1806766-11-9 (Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806766-11-9
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4841918
• Update Time: 2025-08-03

Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-17-7-3-5(9(16)18-2)15-6(4-11)8(7)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： NCJCRMWSRZRZAZ-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C=C(C(=O)OC)N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806766-11-9): A Comprehensive Overview

Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806766-11-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. Its molecular structure, incorporating both fluorinated and methoxy substituents, makes it a versatile intermediate in the synthesis of more complex molecules.

The significance of this compound lies in its ability to serve as a building block for the development of novel therapeutic agents. Specifically, the presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methoxy groups contribute to its solubility and interaction with biological targets, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the use of fluorinated pyridines in medicinal chemistry due to their favorable pharmacokinetic properties. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved binding affinity and selectivity. For instance, Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate has been explored in the design of kinase inhibitors, where its fluorinated substituents play a crucial role in enhancing target interaction.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The structural motifs present in Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate are reminiscent of known bioactive scaffolds that have shown efficacy against various diseases. Researchers have leveraged these structural similarities to design derivatives with enhanced pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and methoxy groups necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have made it possible to produce complex molecules like Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate with greater efficiency, paving the way for rapid drug development.

Recent studies have highlighted the role of this compound in modulating immune responses. The fluorinated pyridine core has been shown to interact with immune receptors, leading to altered signaling pathways that could be exploited for therapeutic purposes. This finding opens up new avenues for the development of immunomodulatory drugs, which are essential in treating autoimmune diseases and cancer.

The compound's versatility also extends to its use as a ligand in crystal engineering and material science. The presence of multiple functional groups allows for diverse interactions with other molecules, making it a valuable tool for designing supramolecular structures. These applications underscore the broad utility of Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate beyond traditional pharmaceuticals.

In conclusion, Methyl 2-(fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806766-11-9) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and biological activities make it a promising candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in pharmaceutical science is likely to grow even further.